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Compound of Interest

Compound Name: IR820-Ptx

Cat. No.: B12378416 Get Quote

This document provides essential safety protocols and operational guidance for the handling

and disposal of IR820-Ptx, a compound understood to be a conjugate of the near-infrared dye

IR820 and the cytotoxic agent Paclitaxel (Ptx). The highly hazardous nature of Paclitaxel, a

potent chemotherapy drug, dictates the stringent safety measures outlined below. All personnel

must adhere to these procedures to minimize exposure risk.

Hazard Identification and Risk Assessment
IR820-Ptx must be handled as a hazardous substance with cytotoxic, mutagenic, and

reproductive toxicity risks. The primary hazards are associated with the Paclitaxel component.

Table 1: Hazard Profile of IR820-Ptx Components
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Component CAS Number
Hazard
Classification

Key Precautionary
Statements

Paclitaxel (Ptx) 33069-62-4

Health Hazard:

Germ cell
mutagenicity
(Category 1/2),
Reproductive
toxicity (Category
1B), Causes
damage to organs
through prolonged
or repeated
exposure.[1]
Corrosion/Irritation:

Causes serious eye
damage and skin
irritation.[2] Acute

Toxicity: May cause
respiratory
irritation.[2]

P201: Obtain
special
instructions before
use. P202: Do not
handle until all
safety precautions
have been read and
understood. P260:
Do not breathe
dust. P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P308+P313: IF
exposed or
concerned: Get
medical
advice/attention.

| IR-820 Dye | 172616-80-7 | Physical Hazard: Combustible Solid. Health Hazard: Potential for

mild respiratory and eye irritation as a powder. | P261: Avoid breathing dust. P280: Wear

protective gloves/eye protection. |

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure.

There is no safe level of exposure to cytotoxic agents. All PPE used when handling IR820-Ptx
should be considered contaminated and disposed of immediately after use.

Table 2: Required Personal Protective Equipment (PPE) for Handling IR820-Ptx
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Task Gloves Gown
Eye/Face
Protection

Respiratory
Protection

Receiving/Stora

ge

One pair of
chemotherapy-
rated gloves
(ASTM D6978).

N/A
Safety
glasses.

N/A

Weighing

Powder /

Reconstitution (in

a BSC)

Two pairs of

chemotherapy-

rated gloves

(ASTM D6978).

Inner glove

under cuff, outer

glove over cuff.

Disposable,

solid-front, back-

closure, poly-

coated

chemotherapy

gown with long

sleeves and

tight-fitting cuffs.

Full-face shield

and safety

goggles.

NIOSH-certified

N95 respirator.

Handling

Solutions /

Administration

Two pairs of

chemotherapy-

rated gloves

(ASTM D6978).

Change every 30

minutes or if

contaminated.

Disposable,

solid-front, back-

closure, poly-

coated

chemotherapy

gown.

Full-face shield

or safety

goggles.

Required if there

is a risk of

aerosolization

outside of a

BSC.

Spill Cleanup

Two pairs of

chemotherapy-

rated gloves

(ASTM D6978).

Disposable,

solid-front, back-

closure, poly-

coated

chemotherapy

gown.

Full-face shield

and safety

goggles.

NIOSH-certified

N95 respirator.

For large spills, a

PAPR may be

required.

| Waste Disposal | Two pairs of chemotherapy-rated gloves (ASTM D6978). | Disposable, solid-

front, back-closure, poly-coated chemotherapy gown. | Safety glasses. | N/A |

Correctly putting on and removing PPE is critical to prevent cross-contamination. The

sequence below must be followed.
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Donning Sequence (Clean Area)

Doffing Sequence (Anteroom/Contaminated Area)

1. Hair/Shoe Covers 2. Goggles & N95 3. Wash Hands 4. Gown 5. Inner Gloves
(under cuff)

6. Outer Gloves
(over cuff)

1. Outer Gloves 2. Gown
(roll away from body) 3. Goggles & N95 4. Inner Gloves 5. Wash Hands

Click to download full resolution via product page

Diagram 1: Procedural flow for donning and doffing cytotoxic handling PPE.

Operational Plan: Step-by-Step Guidance
All handling of IR820-Ptx must occur in a designated area, and powdered compound must be

handled within a certified Biological Safety Cabinet (BSC) or other appropriate containment

primary engineering control (C-PEC).

Inspect: Upon receipt, inspect the package for any signs of damage or leakage within a BSC.

Transport: Use a leak-proof secondary container to transport the chemical to the designated

storage area.

Store: Store in a dedicated, clearly labeled, and secure location according to supplier

recommendations (e.g., -20°C). The storage area (freezer, refrigerator) must be labeled with

a "Cytotoxic Agent" warning. The container should be kept tightly closed in a well-ventilated,

locked area.

This procedure presents the highest risk of exposure and must be performed in a BSC.

Prepare Workspace: Decontaminate the BSC before starting. Cover the work surface with a

plastic-backed absorbent pad.
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Assemble Supplies: Gather all necessary equipment (spatulas, tubes, solvent, vortexer) and

place them in the BSC.

Don Full PPE: Before handling the compound, don the complete PPE as specified in Table 2.

Handle Powder: Carefully open the container. To avoid aerosolizing the powder, do not

create air currents or tap the container. Use a dedicated spatula to gently scoop, not pour,

the required amount of IR820-Ptx onto weighing paper or directly into a tared tube.

Reconstitute: Add the required solvent slowly to the powder. Close the tube securely before

mixing or vortexing. Solutions are reported to be unstable and should be prepared fresh for

each experiment.

Decontaminate: Wipe the exterior of the final container with an appropriate deactivating

agent before removing it from the BSC.

Clean Up: Dispose of all single-use items (absorbent pad, weighing paper, pipette tips) into

the cytotoxic solid waste container located within the BSC. Decontaminate all surfaces of the

BSC after completion.

A cytotoxic spill kit must be readily available in all areas where IR820-Ptx is handled.

Alert Personnel: Immediately alert others in the area and restrict access.

Don PPE: Wear full PPE as listed in Table 2 for spill cleanup, including double gloves, a

chemotherapy gown, and respiratory/eye protection.

Contain Spill: For liquid spills, cover with absorbent pads from the spill kit. For powder spills,

gently cover with damp absorbent pads to avoid aerosolization.

Clean: Working from the outside of the spill inward, clean the area using the supplies in the

spill kit.

Dispose: Place all cleanup materials into the designated cytotoxic waste container.

Decontaminate: Clean the area with detergent and water, followed by an appropriate

deactivating agent.
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Safe Handling Workflow
The following diagram outlines the critical control points in the lifecycle of IR820-Ptx within a

laboratory setting.
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Preparation Phase

Experimental Phase

Disposal Phase

Receive & Inspect
(in BSC)

Store Securely
(Labeled & Locked)

Weigh & Reconstitute
(in BSC with full PPE)

Handle Solution
(CSTD if possible)

Spill Event

Perform Experiment

Segregate Waste
(at point of use)

Dispose via Approved
Cytotoxic Waste Stream

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Diagram 2: Lifecycle and control points for handling IR820-Ptx.
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Disposal Plan
All waste contaminated with IR820-Ptx is considered cytotoxic and must be segregated at the

point of generation. The final disposal method for all cytotoxic waste is high-temperature

incineration. Never dispose of cytotoxic waste in regular trash, biohazard bags, or down the

drain.

Table 3: Cytotoxic Waste Segregation and Disposal Plan

Waste Type Description Container
Disposal
Procedure

Cytotoxic Sharps

Waste

Needles, syringes,
contaminated glass
Pasteur pipettes,
slides, or vials.

Rigid, puncture-
resistant, leak-
proof container
with a purple lid.

Seal the container
when it is 3/4 full.
Do not overfill.
Place in the
designated
cytotoxic waste
accumulation area
for pickup by a
certified hazardous
waste vendor.

Cytotoxic Solid Waste

All contaminated PPE

(gloves, gowns,

masks), absorbent

pads, plasticware

(pipette tips, tubes),

and cleaning

materials.

Leak-proof container

lined with a yellow

chemotherapy waste

bag and labeled with

the cytotoxic symbol,

or a designated purple

container.

Seal the bag/container

when full. Place in the

designated cytotoxic

waste accumulation

area for pickup.

| Liquid Cytotoxic Waste | Unused or expired IR820-Ptx solutions, contaminated buffers. |

Sealable, shatter-proof container (e.g., HDPE) clearly labeled "Cytotoxic Liquid Waste" with the

contents listed. | DO NOT pour down the drain. Collect all liquid waste in the designated

container. When full, arrange for pickup by a certified hazardous waste vendor for incineration. |

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12378416?utm_src=pdf-body
https://www.benchchem.com/product/b12378416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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